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carboxylate

CAS No.: 23012-23-9

Cat. No.: B1603076

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for Methyl
4-methyloxazole-5-carboxylate, a key heterocyclic compound with applications in

pharmaceutical and materials science research. Due to the limited availability of direct

experimental spectra for the methyl ester in public databases, this guide leverages high-quality

data from its close structural analog, Ethyl 4-methyloxazole-5-carboxylate, to provide a detailed

and predictive analysis. This approach, combining established data with fundamental

spectroscopic principles, offers researchers a robust framework for the identification and

characterization of this compound.

Introduction: The Importance of Spectroscopic
Analysis
Methyl 4-methyloxazole-5-carboxylate belongs to the oxazole family, a class of five-

membered heterocyclic compounds containing one oxygen and one nitrogen atom. The

arrangement of substituents on the oxazole ring is critical to its chemical reactivity and
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biological activity. Therefore, unambiguous structural confirmation through modern

spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS)—is a cornerstone of its application in research and development.

This guide will delve into the expected spectral signatures of this molecule, providing a detailed

interpretation based on established principles and comparative data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Core Structure
NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms

in an organic molecule. By analyzing the chemical environment of ¹H (proton) and ¹³C (carbon-

13) nuclei, we can piece together the molecular puzzle.

Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-resolution NMR spectra is crucial for data

reproducibility and accuracy.

Sample Preparation Data Acquisition Data Processing

Dissolve ~5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl3) Transfer to 5 mm NMR tube Place tube in NMR spectrometer (e.g., 400 MHz) Lock on solvent deuterium signal Shim for magnetic field homogeneity Acquire 1H and 13C spectra Fourier Transform Phase Correction Baseline Correction Integration & Peak Picking

Click to download full resolution via product page

Caption: Workflow for NMR Spectroscopic Analysis.

¹H NMR Spectral Data and Interpretation
The ¹H NMR spectrum provides information on the number of different types of protons and

their neighboring protons.

Table 1: ¹H NMR Data for Ethyl 4-methyloxazole-5-carboxylate (Reference Compound)[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.90 Singlet 1H H-2 (oxazole ring)

4.35 Quartet 2H -OCH₂CH₃

2.52 Singlet 3H C4-CH₃

1.37 Triplet 3H -OCH₂CH₃

Table 2: Predicted ¹H NMR Data for Methyl 4-methyloxazole-5-carboxylate
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Predicted
Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Rationale for
Prediction

~7.90 Singlet 1H
H-2 (oxazole

ring)

The electronic

environment of

the oxazole ring

proton is largely

unaffected by the

change in the

ester alkyl group.

~3.85 Singlet 3H -OCH₃

A singlet is

expected for the

methyl ester

group, typically

appearing in the

3.7-3.9 ppm

range.

~2.52 Singlet 3H C4-CH₃

The chemical

shift of the

methyl group on

the oxazole ring

is not expected

to change

significantly.

¹³C NMR Spectral Data and Interpretation
The ¹³C NMR spectrum reveals the number of different carbon environments in the molecule.

Table 3: ¹³C NMR Data for Ethyl 4-methyloxazole-5-carboxylate (Reference Compound)[1]
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Chemical Shift (δ) ppm Assignment

161.8 C=O (ester)

150.9 C-5 (oxazole ring)

145.1 C-2 (oxazole ring)

128.9 C-4 (oxazole ring)

61.2 -OCH₂CH₃

14.3 -OCH₂CH₃

11.8 C4-CH₃

Table 4: Predicted ¹³C NMR Data for Methyl 4-methyloxazole-5-carboxylate
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Predicted Chemical Shift
(δ) ppm

Assignment Rationale for Prediction

~162 C=O (ester)

The carbonyl carbon's

environment is similar, with

only a minor expected shift.

~151 C-5 (oxazole ring)

The chemical shift of this ring

carbon should be largely

unaffected.

~145 C-2 (oxazole ring)

The chemical shift of this ring

carbon should be largely

unaffected.

~129 C-4 (oxazole ring)

The chemical shift of this ring

carbon should be largely

unaffected.

~52 -OCH₃

The carbon of a methyl ester

typically resonates around 51-

53 ppm.

~12 C4-CH₃

The chemical shift of the

methyl group on the oxazole

ring is expected to be very

similar.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol: IR Data Acquisition
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Sample Preparation Data Acquisition Data Processing

Place a small amount of neat sample on ATR crystal Place ATR accessory in FTIR spectrometer Collect background spectrum Collect sample spectrum ATR Correction (if necessary) Peak Picking

Click to download full resolution via product page

Caption: Workflow for FTIR Spectroscopic Analysis.

IR Spectral Data and Interpretation
Table 5: Predicted IR Absorption Bands for Methyl 4-methyloxazole-5-carboxylate

Frequency (cm⁻¹) Intensity Assignment Functional Group

~3120 Medium C-H stretch
Aromatic C-H

(oxazole ring)

~2960 Medium C-H stretch
Aliphatic C-H (methyl

groups)

~1725 Strong C=O stretch Ester carbonyl

~1600 Medium C=N stretch Oxazole ring

~1550 Medium C=C stretch Oxazole ring

~1250 Strong C-O stretch Ester C-O

~1100 Strong C-O-C stretch
Oxazole ring ether

linkage

The most characteristic absorption will be the strong C=O stretch of the ester at approximately

1725 cm⁻¹. The exact positions of the C=N and C=C stretching vibrations of the oxazole ring

can vary but are expected in the 1600-1500 cm⁻¹ region.
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Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the molecular weight of a compound and offers clues about its

structure through the analysis of its fragmentation pattern upon ionization.

Experimental Protocol: MS Data Acquisition
Mass spectra are typically acquired using techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) with electron impact (EI) ionization. The sample is first vaporized and

separated from impurities by GC, then introduced into the mass spectrometer where it is

ionized and fragmented.

MS Data and Interpretation
For Methyl 4-methyloxazole-5-carboxylate (C₆H₇NO₃), the expected molecular weight is

141.04 g/mol .

Expected Key Fragments in the EI-MS Spectrum:

[M]⁺ (m/z = 141): The molecular ion peak, representing the intact molecule with one electron

removed.

[M - 31]⁺ (m/z = 110): A prominent peak resulting from the loss of the methoxy group (-

OCH₃) from the ester. This is a very common fragmentation pathway for methyl esters.

[M - 59]⁺ (m/z = 82): Corresponds to the loss of the entire carbomethoxy group (-COOCH₃).

m/z = 43: Often a base peak in similar structures, which could be attributed to the [CH₃CO]⁺

fragment.[1]

The fragmentation pattern provides a fingerprint that can be used to confirm the identity of the

compound. The loss of a neutral fragment of 31 Da is a strong indicator of a methyl ester.

Conclusion: A Unified Spectroscopic Picture
By integrating the insights from NMR, IR, and MS, a cohesive and unambiguous structural

determination of Methyl 4-methyloxazole-5-carboxylate can be achieved. The predicted
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NMR spectra define the precise connectivity of the protons and carbons. IR spectroscopy

confirms the presence of key functional groups, particularly the ester carbonyl. Finally, mass

spectrometry verifies the molecular weight and provides corroborating structural information

through predictable fragmentation pathways. This multi-faceted spectroscopic approach

ensures the highest level of scientific integrity for researchers and drug development

professionals working with this important heterocyclic molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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